Cas no 1639975-71-5 ((R)-4-(6-Chloro-1H-imidazo[4,5-c]pyridin-4-yl)-3-methylmorpholine)

• Product Name: (R)-4-(6-Chloro-1H-imidazo[4,5-c]pyridin-4-yl)-3-methylmorpholine
• CAS No: 1639975-71-5
• MF: C₁₁H₁₃ClN₄O
• MW: 252.700120687485
• CID: 4815852
• Update Time: 2025-07-09

(R)-4-(6-Chloro-1H-imidazo[4,5-c]pyridin-4-yl)-3-methylmorpholine Chemical and Physical Properties

Names and Identifiers

• (R)-4-(6-Chloro-1H-imidazo[4,5-c]pyridin-4-yl)-3-methylmorpholine

• Inchi： 1S/C11H13ClN4O/c1-7-5-17-3-2-16(7)11-10-8(13-6-14-10)4-9(12)15-11/h4,6-7H,2-3,5H2,1H3,(H,13,14)/t7-/m1/s1
• InChI Key： KOMPNCGHZWNGRX-SSDOTTSWSA-N
• SMILES： ClC1=CC2=C(C(=N1)N1CCOC[C@H]1C)N=CN2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 280
• XLogP3: 1.9
• Topological Polar Surface Area: 54

Additional information on (R)-4-(6-Chloro-1H-imidazo[4,5-c]pyridin-4-yl)-3-methylmorpholine

Compound CAS No. 1639975-71-5: (R)-4-(6-Chloro-1H-imidazo[4,5-c]pyridin-4-yl)-3-methylmorpholine

The compound (R)-4-(6-Chloro-1H-imidazo[4,5-c]pyridin-4-yl)-3-methylmorpholine (CAS No. 1639975-71-5) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of morpholines, which are six-membered heterocycles containing one oxygen atom and two nitrogen atoms. The imidazo[4,5-c]pyridine moiety attached to the morpholine ring introduces unique electronic and steric properties, making this compound a promising candidate for various pharmacological applications.

Recent studies have highlighted the importance of imidazo[4,5-c]pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The chloro substituent at position 6 of the imidazo[4,5-c]pyridine ring enhances the compound's ability to interact with biological targets through halogen bonding, a phenomenon that has gained considerable attention in medicinal chemistry. This feature makes (R)-4-(6-Chloro-1H-imidazo[4,5-c]pyridin-4-yl)-3-methylmorpholine a valuable tool in designing drugs with improved potency and selectivity.

The morpholine ring in this compound serves as a versatile scaffold, providing both rigidity and flexibility to the molecule. The methyl group at position 3 of the morpholine ring contributes to the compound's lipophilicity, which is crucial for its absorption and bioavailability. Additionally, the stereochemistry at position 4 of the morpholine ring (denoted by the (R) configuration) plays a critical role in determining the compound's pharmacokinetic properties and its interaction with biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of (R)-4-(6-Chloro-1H-imidazo[4,5-c]pyridin-4-yl)-3-methylmorpholine to various protein targets with high accuracy. Molecular docking studies have revealed that this compound exhibits strong binding interactions with several kinases, including those implicated in cancer and inflammatory diseases. These findings underscore its potential as a lead compound in drug development programs targeting these conditions.

The synthesis of (R)-4-(6-Chloro-1H-imidazo[4,5-c]pyridin-4-yl)-3-methylmorpholine involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the construction of the imidazo[4,5-c]pyridine ring through cyclization reactions and the subsequent installation of the morpholine moiety with precise stereocontrol. The use of chiral auxiliaries and asymmetric catalysis has been instrumental in achieving high enantiomeric excess during the synthesis process.

Preclinical studies on this compound have demonstrated its excellent pharmacokinetic profile, including favorable absorption, distribution, metabolism, and excretion (ADME) properties. These studies have also shown that (R)-4-(6-Chloro-1H-imidazo[4,5-c]pyridin-4-yl)-3-methylmorpholine exhibits minimal off-target effects, making it a safer option for therapeutic use compared to other analogs.

In conclusion, (R)-4-(6-Chloro-1H-imidazo[4,5-c]pyridin-4-yl)-3-methylmorpholine (CAS No. 1639975-71-) represents a cutting-edge advancement in medicinal chemistry. Its unique structural features, combined with its promising pharmacological properties, position it as a strong candidate for future drug development efforts targeting a wide range of diseases.